Cas no 1181269-66-8 (2-(3-Chloro-2-methylphenyl)benzoic acid)

• Product Name: 2-(3-Chloro-2-methylphenyl)benzoic acid
• CAS No: 1181269-66-8
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• MDL: MFCD11895767
• CID: 2622186
• PubChem ID: 52983730
• Update Time: 2025-04-21

2-(3-Chloro-2-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-2'-methyl[1,1'-biphenyl]-2-carboxylic acid
• 2-(3-Chloro-2-methylphenyl)benzoic acid, 95%
• DTXSID00680720
• 1181269-66-8
• MFCD11895767
• 2-(3-CHLORO-2-METHYLPHENYL)BENZOIC ACID
• 2-(3-Chloro-2-methylphenyl)benzoic acid

• MDL： MFCD11895767
• Inchi： 1S/C14H11ClO2/c1-9-10(7-4-8-13(9)15)11-5-2-3-6-12(11)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： NZLURPRPWUXMCY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 246.0447573Da
• Monoisotopic Mass: 246.0447573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų